2-Chloro-4-cyclohex-2-enyl-3-nitro-pyridine

• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol
• IUPAC Name: 2-chloro-4-cyclohex-2-en-1-yl-3-nitropyridine
• InChI: InChI=1S/C11H11ClN2O2/c12-11-10(14(15)16)9(6-7-13-11)8-4-2-1-3-5-8/h2,4,6-8H,1,3,5H2
• InChI Key: YENLGHZFMYHPRD-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)C2=C(C(=NC=C2)Cl)[N+](=O)[O-]

Description

2-Chloro-4-cyclohex-2-enyl-3-nitro-pyridine is a useful research compound. Its molecular formula is C11H11ClN2O2 and its molecular weight is 238.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-3-nitropyridine (18) (159 mg, 1.0 mmol) in THF (2 mL) was added to a solution of TMPZnCl.LiCl (2) (1.3 M in THF, 0.85 mL, 1.1 mmol) at 25° C. and the reaction mixture was then stirred at this temperature for 30 min according to TP 2. After cooling down to −50° C., 3-bromo-cyclohexene (192 mg, 1.2 mmol) and CuCN.2LiCl (1.0 M solution in THF, 0.05 mL, 0.05 mmol) were added and the reaction mixture was stirred for 1 h at the same temperature. The reaction mixture was quenched with a sat. aq. NH4Cl solution (20 mL), extracted with diethyl ether (3×50 mL) and dried over anhydrous Na2SO4. After filtration, the solvent was evaporated in vacuo. Purification by flash-chromatography (CH2Cl2/n-pentane, 1:1) furnished 2-chloro-4-cyclohex-2-enyl-3-nitro-pyridine (20) (173 mg, 73%) as a colourless solid.